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Compound of Interest

Compound Name: INCB 3284 dimesylate

Cat. No.: B608090

For Researchers, Scientists, and Drug Development Professionals

Introduction

INCB3284 dimesylate is a potent and selective antagonist of the human C-C chemokine
receptor 2 (CCR2). CCR2 and its primary ligand, monocyte chemoattractant protein-1 (MCP-1
or CCL2), are key mediators in the inflammatory response, primarily by directing the migration
of monocytes and macrophages to sites of inflammation.[1] Dysregulation of the CCL2/CCR2
signaling axis is implicated in a variety of inflammatory and autoimmune diseases, making
CCR2 a compelling therapeutic target.

These application notes provide a summary of the in vitro pharmacological profile of INCB3284
dimesylate and detailed protocols for key assays used to characterize its activity.

Mechanism of Action

INCB3284 is an antagonist of CCR2, meaning it binds to the receptor and blocks the
downstream signaling initiated by its natural ligand, CCL2. This inhibition prevents the
recruitment of monocytes and other immune cells to inflammatory sites. The primary
mechanism involves blocking CCL2 binding to CCR2, which in turn inhibits intracellular calcium
mobilization and ERK phosphorylation, key signaling events for cell migration.[1][2]

Quantitative Data Summary
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The in vitro activity of INCB3284 dimesylate has been characterized through a series of binding
and functional assays. The following table summarizes the key quantitative data.

Cell
Assay Type Target . Ligand IC50 (nM)
Line/System
Radioligand hCCR2-
o Human CCR2 ] [1251]-MCP-1 3.7[1][2]
Binding expressing cells
Chemotaxis Human CCR2 Monocytes MCP-1 4.7[1][2]
Calcium hCCR2-
o Human CCR2 _ MCP-1 6.0[2]
Mobilization expressing cells
ERK hCCR2-
_ Human CCR2 ] MCP-1 2.6[2]
Phosphorylation expressing cells

hERG Potassium

hERG Channel - - 84,000[1][2]
Current

Selectivity Profile: INCB3284 dimesylate is highly selective for CCR2. At a concentration of 1
MM, it shows no significant inhibitory activity against a panel of over 50 other targets, including
ion channels, transporters, and other chemokine receptors such as CCR1, CCR3, CCR5,
CXCRS3, and CXCR5.[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the CCR2 signaling pathway and a general workflow for the in
vitro characterization of INCB3284 dimesylate.
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In Vitro Characterization Workflow for INCB3284

Prima# Assi/s
CCR2 Binding Assay Chemotaxis Assay
(Radioligand Displacement) (Transwell Migration)
Secondary Signaling Assays
Calcium Mobilization Assay
(Fluorescence-based)

'

ERK Phosphorylation Assay
(ELISA or Western Blot)

Selectivity & Safety
Selectivity Panel
(>50 targets)

hERG Assay
(Patch Clamp)

Data Analysis
(IC50 Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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